N-(4-(furan-3-yl)benzyl)-3-(4-methoxyphenyl)propanamide
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Description
N-(4-(furan-3-yl)benzyl)-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C21H21NO3 and its molecular weight is 335.403. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antiangiogenic Activities
Design, Synthesis, and Biological Activity : A study by Romagnoli et al. (2015) explored novel 3-arylaminobenzofuran derivatives, highlighting their anticancer and antiangiogenic activities. The most promising compound, characterized by its methoxy and carbonyl functional groups similar to N-(4-(furan-3-yl)benzyl)-3-(4-methoxyphenyl)propanamide, exhibited potent inhibitory effects on cancer cell growth and vascular disrupting properties both in vitro and in vivo. This research underscores the potential of furan and methoxyphenyl derivatives in the development of new anticancer drugs (Romagnoli et al., 2015).
Adipogenic Differentiation and Inflammatory Adipokines
Inhibition of Adipocyte Differentiation : Sung et al. (2010) investigated the effects of XH-14 derivatives, related to the structure of interest, on adipocyte differentiation and the production of inflammatory adipokines. These compounds, derived from methoxybenzo[b]furan, demonstrated the ability to attenuate cellular lipid accumulation and down-regulate the induction of peroxisome proliferator activated receptors and CCAAT enhancer binding protein in adipocytes, suggesting a potential role in combating obesity-related diseases (Sung et al., 2010).
Properties
IUPAC Name |
N-[[4-(furan-3-yl)phenyl]methyl]-3-(4-methoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO3/c1-24-20-9-4-16(5-10-20)6-11-21(23)22-14-17-2-7-18(8-3-17)19-12-13-25-15-19/h2-5,7-10,12-13,15H,6,11,14H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZXGJVZWZBQVAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)NCC2=CC=C(C=C2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.